Cas no 21883-14-7 ((4-Methoxy-2-methylbenzyl)amine hydrochloride)

• Product Name: (4-Methoxy-2-methylbenzyl)amine hydrochloride
• CAS No: 21883-14-7
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 2950856
• PubChem ID: 22086943
• Update Time: 2025-05-24

(4-Methoxy-2-methylbenzyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-甲氧基-2-甲苄基)胺盐酸盐
• (4-METHOXY-2-METHYLPHENYL)METHANAMINE
• starbld0007097
• 2-Methyl-4-methoxybenzylamine
• 4-methoxy-2-methylbenzylamine
• 1-(4-Methoxy-2-methylphenyl)methanamine
• N16939
• 1-(4-methoxy-2-methylphenyl)methanamine hydrochloride
• Z1436181055
• CS-0435108
• 21883-14-7
• DS-018572
• DTXSID40622346
• SCHEMBL607968
• AKOS013400507
• EN300-109945
• MFCD11045200
• ALBB-016035
• 4-Methoxy-2-methylbenzylamine hydrochloride
• BS-52814
• Z1190318959
• 845-001-4
• (4-Methoxy-2-methylbenzyl)amine hydrochloride

• MDL： MFCD11045200
• Inchi： 1S/C9H13NO/c1-7-5-9(11-2)4-3-8(7)6-10/h3-5H,6,10H2,1-2H3
• InChI Key： RYTPCWXDKCCDBI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(CN)=C(C)C=1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2

(4-Methoxy-2-methylbenzyl)amine hydrochloride Security Information

• HazardClass：IRRITANT

Additional information on (4-Methoxy-2-methylbenzyl)amine hydrochloride

Introduction to (4-Methoxy-2-methylbenzyl)amine Hydrochloride (CAS No 21883-14-7)

(4-Methoxy-2-methylbenzyl)amine hydrochloride is a compound with the CAS registry number 21883-14-7. This compound is a hydrochloride salt of (4-methoxy-2-methylbenzyl)amine, which belongs to the class of aromatic amines. The molecule consists of a benzene ring substituted with a methoxy group at the para position and a methyl group at the ortho position, with an amino group attached to the benzyl carbon. This structure gives rise to its unique chemical properties and potential applications in various fields.

The synthesis of (4-methoxy-2-methylbenzyl)amine hydrochloride typically involves the reaction of (4-methoxy-2-methylbenzyl)amine with hydrochloric acid. The compound is often used as an intermediate in organic synthesis, particularly in the pharmaceutical industry, due to its versatility and reactivity. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, including those with anti-inflammatory and antioxidant properties.

One of the key features of this compound is its ability to undergo various functional group transformations. For instance, the amino group can be alkylated or acetylated, while the aromatic ring can undergo substitution reactions under appropriate conditions. These properties make it an attractive candidate for exploring new drug candidates and advanced materials.

In terms of physical properties, (4-methoxy-2-methylbenzyl)amine hydrochloride is typically a white crystalline solid with a melting point around 190°C. It is soluble in water and common organic solvents such as ethanol and methanol. The compound's solubility and stability under different conditions make it suitable for various laboratory and industrial applications.

Recent research has focused on the biological activity of this compound. Studies have shown that it exhibits moderate antioxidant activity, which could be attributed to its ability to scavenge free radicals. Additionally, preliminary pharmacological studies suggest that it may have anti-inflammatory effects by inhibiting certain enzymes involved in inflammatory pathways.

The application of (4-methoxy-2-methylbenzyl)amine hydrochloride extends beyond pharmaceuticals. It has been explored as a precursor for synthesizing agrochemicals, where its ability to modulate plant growth and stress responses has been investigated. Furthermore, its role in material science has been examined, particularly in the development of novel polymers and coatings with enhanced mechanical properties.

In conclusion, (4-methoxy-2-methylbenzyl)amine hydrochloride (CAS No 21883-14-7) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, reactivity, and biological activity make it an important tool for researchers in drug discovery, agrochemistry, and materials science. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.